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Mammalian Off-Target Effects of Triclocarban

The table below summarizes the key mammalian off-target effects of TCC, the affected systems, and the

proposed molecular mechanisms as identified in recent research.

Affected Observed Off- Proposed Molecular Experimental
System/Process Target Effects Mechanisms | Key Findings Models

| Endocrine System & Hormonal Signaling | + Amplifies androgen and estrogen signaling [1] * Alters
thyroid hormone homeostasis [1] * Decreases estradiol and progesterone levels in rats [2] | * Enhanced
strength of endogenous hormones (estradiol, testosterone) [1] ¢ Disruption of estrogen receptor (ESR1)
signaling and hypermethylation of the Esrl gene [3] | In vitro bioassays [1], rodent models [2] [3] | |
Neurodevelopment | « Accumulates in the fetal brain [3] ¢ Sex-specific alterations in gene expression [3] ¢
Increased risk of preterm birth correlated with maternal urine TCC [2] | « Impaired ESR1 signaling;
decreased protein levels of ESR1, ARNT, and CAR [3] ¢ Disruption of global DNA methylation and estrogen
receptor genes [3] ¢ Dysregulation of neurogenesis- and neurotransmitter-related genes [3] | Mouse models
(prenatal exposure) [3], human cohort study [2] | | Intestinal Epithelial Homeostasis | * Impairs formation
and growth of small intestinal organoids [4] ¢ Compromises nutrient absorption and defense against

pathogens [4] | « Inhibition of the Wnt/B-catenin signaling pathway [4] *« Reduction in Lgr5+ intestinal stem
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cells and dysregulation of differentiation [4] | Mouse small intestinal organoids (SIOs), in vivo mouse studies
[4] | | Cellular Stress & Toxicity | * Induces apoptosis and impairs autophagy in brain neurons [3] * Potential
to form toxic degradation products (e.g., 4-chloroaniline) [2] | * Reduced BCL2 protein (anti-apoptotic) in
male mouse brain [3] ¢ Inhibition of aromatase activity in human placental cells [2] | In vitro mammalian cell

cultures (JEG-3, neurons) [2] [3] |

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, here are the methodologies used in the key

studies cited above.

Assessing Effects on Intestinal Homeostasis using Organoids [4]

This protocol utilizes small intestinal organoids (SIOs) to model TCC's effect on the gut epithelium.

e Organoid Culture: Isolate and culture crypts from mouse small intestine in Matrigel. Maintain in
growth medium (ENR: EGF, Noggin, R-spondin) to support stem cell viability and organoid formation.
e Chemical Exposure: Treat organoids with environmentally relevant concentrations of TCC (e.g., 1
MM and 10 pM) for a specified period (e.g., 5 days).
¢ Endpoint Analysis:
o Organoid Formation Efficiency: Count the number of successfully formed organoids to
assess gross toxicity.
o Immunofluorescence Staining: Use antibodies against markers like:
= Lgr5-EGFP: To quantify intestinal stem cells.
= Muc2: To identify goblet cells.
= Chromogranin A: To identify enteroendocrine cells.
= EdU (5-ethynyl-2'-deoxyuridine): To label proliferating cells.
o RNA Sequencing: Perform transcriptome analysis on control vs. TCC-treated organoids to
identify dysregulated pathways, such as the Wnt signaling pathway.
o In Vivo Verification: Administer TCC (e.g., 200 mg/kg/day) to mice orally for 14 days. Analyze
intestinal tissues for histopathological changes and confirm key findings from the organoid
model (e.g., reduction in Lgr5+ cells).
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Evaluating Neurodevelopmental Toxicity via Prenatal Exposure

[3]

This in vivo protocol examines the long-term effects of prenatal TCC exposure on the offspring's brain.

¢ Animal Dosing: Expose pregnant mice to TCC via oral gavage or diet. Use environmentally relevant
low doses (e.g., 0.3 mg/kg/day) and higher doses (e.g., 3.0 mg/kg/day) throughout the gestation
period.
o Tissue Collection: Sacrifice the offspring at a postnatal time point (e.g., one month). Dissect and
collect brain regions of interest, such as the prefrontal cortex.
¢ Molecular Analysis:
o Gene Expression: Extract mMRNA and perform gPCR to analyze the expression of genes
related to:
= Hormone Signaling: Esrl, Esr2, Gperl, Ahr, Arnt.
= Neurodevelopment & Metabolism: Cyp19al, Cyplal, Atg7.
o Protein Expression: Use Western blotting to quantify corresponding protein levels (e.g.,
ESR1, ARNT, CAR, BCL2).
o Epigenetic Analysis: Measure global DNA methylation levels and perform targeted analysis of
DNA methylation in the promoter regions of specific genes like Esr1 via bisulfite sequencing.
o Microarray Analysis: Conduct genome-wide expression profiling to identify dysregulated
genes and perform enrichment analysis to determine affected biological processes (e.g.,
neurogenesis, neurotransmitter signaling).

Triclocarban Disposition and Metabolism (ADME) Data

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) of TCC is critical for

interpreting its toxicological effects.

ADME . F

Findings Experimental Context
Parameter
Absorption Extensive, based on high fecal recovery of Single oral gavage (50-500
(Oral) radioactivity [2] mg/kg) in male rats [2]
Absorption Low (< 3% of applied dose) [2] Single dermal application
(Dermal) (1.5% or 3% TCC) in rodents

[2]
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ADME - i
Findings Experimental Context

Parameter

Distribution Low tissue retention; 3.9% of dose at 24h, 0.1% at  Oral administration in rats [2];
72h [2]. Detected in brain, heart, muscle of Lactational exposure in mice
offspring [3]. [3]

Metabolism Extensive; primary metabolites are hydroxylated In vivo (rat, monkey) and in
(2'-, 3'-, 6-OH-TCC) and conjugated (glucuronide, vitro (hepatocytes) studies [2]
sulfate) forms [2].

Excretion Primarily fecal (85-86%), minor urinary (3-6%) [2] Single oral gavage in male rats

(Oral) [2]

Excretion Primary route for absorbed dose is via bile [2] Dermal application in rodents

(Dermal) [2]

Plasma Half- ~2 hours (parent compound); =9 hours (total Oral administration in rats [2]

Life radioactivity) [2]

Mechanistic Pathways of Toxicity

The following diagrams illustrate the key molecular pathways disrupted by TCC, as identified in the

research.

TCC Disruption of Intestinal Stem Cell Homeostasis

This pathway summarizes the mechanism by which TCC impairs intestinal epithelium maintenance, as

revealed in the organoid study [4].
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Inhibition of Wnt/3-catenin Signaling

Reduction in Lgr5+ Intestinal Stem Cells

Dysregulated Cell Differentiation Impaired Organoid Formation & Growth
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Click to download full resolution via product page

TCC inhibits Wnt signaling, disrupting intestinal stem cell maintenance and function.

TCC Neurodevelopmental Toxicity via Prenatal Exposure

This pathway outlines the sex-specific mechanisms of neurodevelopmental toxicity observed in mouse

offspring after prenatal TCC exposure [3].
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Prenatal TCC exposure disrupts multiple signaling and epigenetic pathways in the brain.

Conclusion

Current evidence positions triclocarban as a substance with significant and concerning off-target effects in
mammals. Its roles as an endocrine disruptor, a neurodevelopmental risk factor—with effects potentially
programmed by prenatal exposure—and a disruptor of gut homeostasis highlight the need for careful

consideration of its use and continued investigation into its long-term health impacts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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